4-[[(1,3-dioxoinden-2-ylidene)methylamino]methyl]benzoic acid

• IUPAC Name: 4-[[(1,3-dioxoinden-2-ylidene)methylamino]methyl]benzoic acid
• InChI: InChI=1S/C18H13NO4/c20-16-13-3-1-2-4-14(13)17(21)15(16)10-19-9-11-5-7-12(8-6-11)18(22)23/h1-8,10,19H,9H2,(H,22,23)
• InChI Key: JTLJKWJBIPWQLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CNCC3=CC=C(C=C3)C(=O)O)C2=O
• Molecular Formula: C18H13NO4
• Molecular Weight: 307.3 g/mol

Description

The compound with the identifier 4-[[(1,3-dioxoinden-2-ylidene)methylamino]methyl]benzoic acid is a chemical substance listed in the PubChem database. This compound is used in various scientific research applications due to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[[(1,3-dioxoinden-2-ylidene)methylamino]methyl]benzoic acid involves several steps, including the preparation of intermediate compounds and their subsequent reactions under controlled conditions. The specific synthetic routes and reaction conditions can vary depending on the desired purity and yield of the final product. Common methods include:

Step 1: Preparation of intermediate compounds through reactions such as alkylation, acylation, or condensation.

Step 2: Purification of intermediates using techniques like recrystallization or chromatography.

Step 3: Final reaction to form this compound, often involving specific catalysts and solvents to optimize the reaction conditions.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and continuous flow systems. The process involves:

Raw Material Handling: Ensuring the availability and quality of raw materials.

Reaction Control: Monitoring temperature, pressure, and reaction time to achieve consistent product quality.

Purification: Using industrial-scale purification techniques such as distillation, crystallization, and filtration.

Quality Control: Conducting rigorous testing to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

4-[[(1,3-dioxoinden-2-ylidene)methylamino]methyl]benzoic acid undergoes various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized products.

Reduction: Reaction with reducing agents to form reduced products.

Substitution: Replacement of functional groups with other groups under specific conditions.

Addition: Addition of atoms or groups to the compound, often involving catalysts.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum.

Solvents: Water, ethanol, dichloromethane.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

4-[[(1,3-dioxoinden-2-ylidene)methylamino]methyl]benzoic acid is utilized in various scientific research fields, including:

Chemistry: Used as a reagent in organic synthesis and catalysis studies.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating certain diseases.

Industry: Applied in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 4-[[(1,3-dioxoinden-2-ylidene)methylamino]methyl]benzoic acid exerts its effects involves interactions with specific molecular targets and pathways. These interactions can include:

Binding to Enzymes: Inhibiting or activating enzyme activity.

Receptor Interaction: Modulating receptor function and signaling pathways.

Cellular Uptake: Being transported into cells and affecting cellular processes.